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Compound of Interest

Methyl 2-amino-3-
Compound Name:
hydroxybenzoate

Cat. No.: B050674

This document provides essential, step-by-step guidance for the safe handling and disposal of
Methyl 2-amino-3-hydroxybenzoate. Designed for researchers, scientists, and drug
development professionals, this guide moves beyond simple instruction to explain the causality
behind each procedural step, ensuring a culture of safety and regulatory compliance within the
laboratory. Our commitment is to provide value beyond the product, building trust through
expert, field-proven insights into laboratory safety and chemical management.

Hazard Identification and Chemical Profile

Before any disposal protocol can be established, a thorough understanding of the subject
chemical is paramount. Methyl 2-amino-3-hydroxybenzoate is an aromatic amine derivative.
While specific toxicity data is limited, its structural class and available Safety Data Sheets
(SDS) necessitate its treatment as a hazardous substance.[1] The primary hazards are
associated with irritation and potential harm upon exposure.[2]

According to the Globally Harmonized System (GHS), Methyl 2-amino-3-hydroxybenzoate is
classified with the following hazards:

o Skin Irritation (Category 2)[2]
o Serious Eye Irritation (Category 2)[2]

e Specific target organ toxicity — single exposure (Category 3), Respiratory system
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o Harmful if swallowed, in contact with skin, or if inhaled[3][4]

Upon thermal decomposition, it may emit toxic fumes of nitrogen oxides (NOx).[5] Therefore, all
disposal procedures must be designed to mitigate these risks to personnel and the
environment.

Table 1: Chemical Properties of Methyl 2-amino-3-hydroxybenzoate

Property Value Source
CAS Number 17672-21-8 [6]
Molecular Formula CsHoNO3 [6]
Molecular Weight 167.16 g/mol [61[7]
Appearance Solid

GHS Pictogram GHSO07 (Exclamation Mark)

GHS Signal Word Warning

Regulatory Framework: A Foundation for
Compliance

In the United States, the management and disposal of chemical waste are primarily regulated
by the Environmental Protection Agency (EPA) under the Resource Conservation and
Recovery Act (RCRA).[8] This framework governs hazardous waste from its point of generation
to its final disposal.[9] Laboratories that generate hazardous waste are categorized as Very
Small Quantity Generators (VSQG), Small Quantity Generators (SQG), or Large Quantity
Generators (LQG), each with specific regulatory requirements.[10] It is a legal and ethical
imperative that all laboratory personnel treat Methyl 2-amino-3-hydroxybenzoate as a
regulated hazardous waste.[11][12]

Core Disposal Protocol: From Benchtop to Final
Disposition
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This protocol outlines the self-validating system for the safe collection, storage, and disposal of
Methyl 2-amino-3-hydroxybenzoate waste. The causality is clear: improper segregation,
labeling, or storage can lead to dangerous chemical reactions, exposure, and regulatory
violations.

Step 1: Waste Collection at the Point of Generation

e Select a Compatible Waste Container: Use a dedicated, leak-proof container made of a
material compatible with aromatic amines. High-density polyethylene (HDPE) or glass
containers are generally suitable.[13] Avoid metal containers for acidic or basic waste
streams.[8] The container must have a tightly fitting screw cap.[13]

e Initial Labeling: Before adding any waste, affix a "Hazardous Waste" label to the container.
[10][11] The label must include the full chemical name: "Methyl 2-amino-3-
hydroxybenzoate".

e Segregate Incompatibles: This is a critical safety step. Store the waste container for Methyl
2-amino-3-hydroxybenzoate separately from incompatible chemicals. As an aromatic
amine, it must be kept away from:

o Acids and Bases[13]
o Oxidizing Agents[13]

o Cyanides and Sulfides[13] The purpose of segregation is to prevent violent reactions, gas
evolution, or fire.

Step 2: Accumulation in a Satellite Accumulation Area
(SAA)

o Designate the SAA: The SAA must be at or near the point of waste generation and under the
control of laboratory personnel.[9] This prevents the transit of open waste containers through
the laboratory.

e Maintain Container Integrity: Keep the waste container securely closed at all times, except
when actively adding waste.[9][13] A funnel left in the opening is not considered a closed
container.
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o Update the Label: As waste is added, ensure the label remains legible and accurate. The
GHS hazard pictograms should be clearly visible.[10]

e Monitor Accumulation Limits: Do not accumulate more than 55 gallons of hazardous waste in
a single SAA.[9][14] Once a container is full, it must be moved to a Central Accumulation
Area (CAA) or prepared for pickup within a specified timeframe (e.g., 3 days).[9]

Step 3: Arranging for Final Disposal

o Contact Your EHS Office: Do not attempt to dispose of the chemical waste yourself. Your
institution's Environmental Health and Safety (EHS) department is responsible for the final
disposal.[9][14]

o Prepare for Pickup: Ensure the waste container is clean on the outside, properly sealed, and
the label is complete and accurate. Place the full container in the designated pickup location
as instructed by your EHS office.

» Documentation: Complete any required waste pickup forms or log entries. This creates a
paper trail essential for regulatory compliance under RCRA.

Spill and Emergency Management

Accidents require a prepared, calm, and systematic response. All procedures should be
performed in a well-ventilated area, preferably a chemical fume hood.[13]

o Personnel Safety: Evacuate non-essential personnel. The responding individual must wear
appropriate PPE, including:

o Chemical-resistant gloves (e.g., nitrile)[15]
o Safety goggles and a face shield[15]
o Alab coat[13]

o Containment: Prevent the spilled material from entering drains or waterways.[7] For solid
spills, avoid creating dust.

e Cleanup:
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o For solid spills: Carefully sweep or scoop the material into a designated hazardous waste
container.[3][12]

o For liquid spills (if dissolved in a solvent): Use an inert absorbent material (e.g.,
vermiculite, sand) to soak up the spill.[15][16]

» Disposal of Cleanup Materials: All materials used for cleanup (absorbents, contaminated
PPE, etc.) must be placed in a sealed, labeled hazardous waste container and disposed of
according to the protocol in Section 3.[14][16]

o Decontamination: Clean the spill area thoroughly. For empty containers that held Methyl 2-
amino-3-hydroxybenzoate, they should be triple-rinsed with a suitable solvent. The rinsate
must be collected and disposed of as hazardous waste.[13]

Visualized Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Methyl
2-amino-3-hydroxybenzoate waste in a laboratory setting.
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Disposal Workflow: Methyl 2-amino-3-hydroxybenzoate
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Caption: Decision workflow for handling Methyl 2-amino-3-hydroxybenzoate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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